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Compound of Interest

Compound Name: Bufothionine

Cat. No.: B1231019

Get Quote

Disclaimer: Bufothionine is not a standard chemical term. This guide pertains to Bufotenine

(5-hydroxy-N,N-dimethyltryptamine or 5-HO-DMT), a closely related and commonly researched

compound. In the United States, Bufotenine is classified as a Schedule I controlled substance

by the Drug Enforcement Administration (DEA), making its acquisition, handling, and disposal

subject to stringent federal regulations.[1] Researchers must adhere to all applicable laws to

ensure safety, compliance, and prevent diversion.

The proper disposal of Bufotenine is a critical, regulated process that cannot be managed

through standard hazardous waste streams. Due to its status as a Schedule I substance,

disposal requires coordination with a DEA-registered reverse distributor.[2][3][4] It is illegal for

unauthorized parties, including institutional Environmental Health & Safety (EHS) departments,

to take possession of DEA-regulated substances from a registrant's laboratory.[3]

Key Data for Handling and Disposal
To ensure safe handling and decontamination of containers, understanding the properties of

Bufotenine is essential. The following table summarizes key data.
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Property Data Source(s)

DEA Schedule Schedule I [5]

DEA Drug Code 7403 [1]

Molecular Formula C₁₂H₁₆N₂O [6]

Solubility (Base)

Freely soluble in Methanol;

Slightly soluble in Chloroform;

Insoluble in Water. Soluble in

dilute acids and alkalis.

[1]

Solubility (Oxalate Hydrate)

Very soluble in Water; Freely

soluble in Methanol; Slightly

soluble in Chloroform;

Insoluble in Ether and Hexane.

[1]

Procedural Overview for Bufotenine Disposal
The disposal of Bufotenine is a multi-step, compliance-focused process. The primary pathway

involves transferring the substance to a specialized, DEA-authorized company known as a

"reverse distributor."[2][4][7] These entities are licensed to handle, transport, and document the

destruction of controlled substances.

Step 1: Identification and Segregation
Identify all unwanted, expired, or surplus Bufotenine materials. These must be segregated from

other laboratory waste streams and remain stored in a securely locked, substantially

constructed cabinet as required by DEA regulations for Schedule I substances.[8]

Step 2: Initiate Disposal via a Reverse Distributor
The DEA Registrant (typically the Principal Investigator) must contact a DEA-registered reverse

distributor to arrange for disposal.[9][10] The DEA maintains a list of authorized reverse

distributors.[2]

Key Actions:
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Contact the chosen reverse distributor to initiate the process. They will provide specific

instructions and required documentation.

There will be a fee for this service, which varies depending on the provider and the quantity

of material.[10]

Step 3: Documentation and Transfer
Meticulous record-keeping is a legal requirement for the entire lifecycle of a controlled

substance.[11]

DEA Form 222: The transfer of a Schedule I substance like Bufotenine to a reverse

distributor requires the proper completion of a DEA Form 222.[3][11]

Disposal Log: The registrant must maintain a detailed disposal log. This log, along with

copies of all transfer documents, must be kept for a minimum of two years and be readily

available for DEA inspection.[3][8]

Step 4: Packaging and Shipment
The reverse distributor will provide specific instructions for the safe packaging and shipment of

the Bufotenine.[9] Follow their protocol precisely to ensure compliance with both DEA and

Department of Transportation (DOT) regulations.

Experimental Protocol: Rendering Residual
Amounts Non-Retrievable
For trace amounts of Bufotenine, such as residue in emptied containers, DEA regulations

require that the substance be rendered "non-retrievable."[10] One effective method for this is

adsorption onto activated carbon. This procedure is for trace residues only; bulk disposal must

be handled by a reverse distributor.

Methodology for Deactivation via Activated Carbon
Adsorption
This protocol is adapted from studies on the disposal of psychoactive medications.[12][13][14]

[15]
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Preparation: For each container with Bufotenine residue, prepare a slurry of granulated

activated carbon in water. A significant excess of carbon should be used.

Rinsing and Adsorption: Rinse the container with a suitable solvent in which Bufotenine is

soluble (e.g., methanol).[1] Pour the rinsate into a separate, sealable waste container

holding the activated carbon slurry.

Agitation: Seal the waste container and agitate it for several hours to ensure maximum

adsorption of the Bufotenine onto the carbon. Studies have shown that activated carbon can

adsorb over 99% of psychoactive drugs.[13][14]

Final Disposal: Once rendered non-retrievable, the resulting carbon mixture may be

managed as chemical waste through your institution's EHS department.[10] Clearly label the

container with its contents (e.g., "Activated Carbon with trace Bufotenine, rendered non-

retrievable").

Documentation: Record the date, quantity, and method of destruction in your controlled

substance records. The DEA Form 41 ("Registrants Inventory of Drugs Surrendered") should

be used to document the destruction of residual amounts and kept on file.[10]

Mandatory Visualizations
Bufotenine Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Bufotenine in a research setting.
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Caption: Workflow for the compliant disposal of Schedule I substance Bufotenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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